Cas no 1820573-27-0 (β-Cyfluthrin)
β-Cyfluthrin Chemical and Physical Properties
Names and Identifiers
-
- beta-Cyfluthrin
- [(R)-cyano-(4-fluoro-3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
- β-Cyfluthrin
-
- Inchi: 1S/C22H18Cl2FNO3/c1-22(2)15(11-19(23)24)20(22)21(27)29-18(12-26)13-8-9-16(25)17(10-13)28-14-6-4-3-5-7-14/h3-11,15,18,20H,1-2H3/t15?,18-,20+/m0/s1
- InChI Key: QQODLKZGRKWIFG-RUTXASTPSA-N
- SMILES: Cl/C(=C\C1[C@H](C(=O)O[C@@H](C#N)C2C=CC(=C(C=2)OC2C=CC=CC=2)F)C1(C)C)/Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 679
- XLogP3: 6.2
- Topological Polar Surface Area: 59.3
β-Cyfluthrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1837A-50mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 50mg |
¥1050 | 2021-07-09 | |
| MedChemExpress | HY-B1837A-100mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 100mg |
¥1800 | 2021-07-09 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 93223-50MG |
β-Cyfluthrin |
1820573-27-0 | 50mg |
¥4305.97 | 2025-01-16 | ||
| ChemScence | CS-0129022-50mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 50mg |
$105.0 | 2022-04-27 | |
| ChemScence | CS-0129022-100mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 100mg |
$180.0 | 2022-04-27 | |
| MedChemExpress | HY-B1837A-50mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 50mg |
¥1050 | 2024-04-19 | |
| MedChemExpress | HY-B1837A-100mg |
β-Cyfluthrin |
1820573-27-0 | 99.94% | 100mg |
¥1800 | 2024-04-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 46003-250MG |
β-Cyfluthrin |
1820573-27-0 | 250mg |
¥676.8 | 2025-01-10 | ||
| Cooke Chemical | LN4219358-100mg |
β-Cyfluthrin |
1820573-27-0 | 98% | 100mg |
RMB 1269.60 | 2025-02-21 | |
| 1PlusChem | 1P01FOFL-50mg |
β-Cyfluthrin |
1820573-27-0 | 99% | 50mg |
$152.00 | 2024-06-18 |
β-Cyfluthrin Suppliers
β-Cyfluthrin Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on β-Cyfluthrin
Professional Introduction to β-Cyfluthrin (CAS No. 1820573-27-0)
β-Cyfluthrin, a compound with the chemical identifier CAS No. 1820573-27-0, is a prominent molecule in the field of agrochemicals and pharmaceutical research. This organochlorine-based pyrethroid is widely recognized for its potent insecticidal properties, making it a cornerstone in modern pest management strategies. The compound's unique chemical structure, characterized by a cyano group and a fluorine-substituted phenyl ring, contributes to its high efficacy against a broad spectrum of insects.
The mechanism of action for β-Cyfluthrin revolves around its ability to disrupt the nervous system of insects. By binding to sodium channels in neuronal membranes, it induces hyperexcitation and ultimately leads to paralysis and death of the target pests. This mode of action has been extensively studied and documented, providing a solid foundation for its application in agricultural settings.
In recent years, researchers have been exploring the potential of β-Cyfluthrin in combination with other bioactive compounds to enhance its efficacy while minimizing environmental impact. One notable development involves the integration of β-Cyfluthrin with botanical extracts that exhibit synergistic effects. This approach not only amplifies the insecticidal properties but also aligns with the growing demand for sustainable pest control solutions.
The chemical synthesis of β-Cyfluthrin involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These advancements have enabled large-scale production, making β-Cyfluthrin more accessible for commercial use.
Field trials have consistently demonstrated the effectiveness of β-Cyfluthrin in controlling various agricultural pests. Its ability to act rapidly and at low concentrations makes it an attractive option for farmers seeking efficient pest management tools. Additionally, its residual activity ensures prolonged protection, reducing the frequency of application required.
From a regulatory perspective, β-Cyfluthrin is subject to rigorous safety assessments to ensure its use does not pose undue risks to human health or the environment. These evaluations include toxicity studies, environmental impact assessments, and residue analysis. Compliance with international standards has been a priority, reinforcing confidence in its safe and responsible application.
The role of β-Cyfluthrin extends beyond traditional agriculture into pharmaceutical research. Its structural motifs have inspired the development of novel compounds with potential therapeutic applications. For instance, derivatives of β-Cyfluthrin have been investigated for their neuroprotective properties, offering insights into new drug discovery pathways.
As global agriculture faces evolving challenges such as pest resistance and climate change, the continued relevance of β-Cyfluthrin becomes increasingly evident. Ongoing research aims to address these challenges by exploring innovative formulations and application techniques. These efforts are crucial for maintaining the efficacy of existing agrochemicals while adapting to new demands.
The environmental footprint of β-Cyfluthrin has been a subject of extensive discussion. While its high efficiency is advantageous from an agronomic standpoint, concerns about persistence and bioaccumulation have prompted research into greener alternatives. Biodegradable formulations and integrated pest management systems incorporating β-Cyfluthrin are being developed to mitigate these concerns.
In conclusion, β-Cyfluthrin (CAS No. 1820573-27-0) remains a vital component in modern pest management strategies due to its potent insecticidal activity and well-documented efficacy. Advances in synthetic chemistry, combination therapies, and regulatory compliance continue to enhance its utility across various applications. As research progresses, the compound's potential will undoubtedly expand, reinforcing its significance in both agriculture and pharmaceutical science.
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